Cas no 216101-03-0 (1,4,7,10-Tetraazacyclododecane, 1,4-bis(phenylmethyl)-)

1,4,7,10-Tetraazacyclododecane, 1,4-bis(phenylmethyl)- structure
216101-03-0 structure
Product Name:1,4,7,10-Tetraazacyclododecane, 1,4-bis(phenylmethyl)-
CAS No:216101-03-0
MF:C22H32N4
MW:352.516284942627
CID:1402897
PubChem ID:10904307
Update Time:2025-04-20

1,4,7,10-Tetraazacyclododecane, 1,4-bis(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,4,7,10-Tetraazacyclododecane, 1,4-bis(phenylmethyl)-
    • 1,4-dibenzyl-1,4,7,10-tetrazacyclododecane
    • SCHEMBL9538814
    • DTXSID80447853
    • 216101-03-0
    • Inchi: 1S/C22H32N4/c1-3-7-21(8-4-1)19-25-15-13-23-11-12-24-14-16-26(18-17-25)20-22-9-5-2-6-10-22/h1-10,23-24H,11-20H2
    • InChI Key: KERINLRKTNUNQO-UHFFFAOYSA-N
    • SMILES: N1(CC2C=CC=CC=2)CCNCCNCCN(CC2C=CC=CC=2)CC1

Computed Properties

  • Exact Mass: 352.26296
  • Monoisotopic Mass: 352.26269704g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 30.5Ų

Experimental Properties

  • PSA: 30.54
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